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Compound of Interest

Compound Name: PCS1055

Cat. No.: B10822318 Get Quote

Application Notes and Protocols for PCS1055
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of PCS1055 stock

solutions for in vitro experiments. PCS1055 is a potent and selective antagonist of the

muscarinic M4 receptor, also exhibiting inhibitory activity against acetylcholinesterase (AChE).

[1][2]

Physicochemical and Pharmacological Properties
PCS1055 is a valuable tool for studying the role of the M4 muscarinic receptor in various

physiological and pathological processes.[3][4] A summary of its key properties is provided in

the table below.
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Property Value Reference

Molecular Formula C₂₇H₃₂N₄ [1]

Molecular Weight 412.57 g/mol [1]

CAS Number 357173-55-8 [1]

Appearance White to off-white solid [1]

M4 Receptor Affinity (Kd) 5.72 nM [1][5]

M4 Receptor Inhibition (IC₅₀) 18.1 nM [1][5]

M4 Receptor Binding Inhibition

(Ki)
6.5 nM ([³H]-NMS binding) [1][5]

AChE Inhibition (IC₅₀)
22 nM (electric eel), 120 nM

(human)
[1][5]

Solubility and Stock Solution Preparation
PCS1055 exhibits high solubility in dimethyl sulfoxide (DMSO).[1][2] It is recommended to use

freshly opened, anhydrous DMSO for the preparation of stock solutions, as the presence of

water can impact solubility.[1]

Table 2.1: Preparation of PCS1055 Stock Solutions

Desired Stock
Concentration

Volume of DMSO
for 1 mg of
PCS1055

Volume of DMSO
for 5 mg of
PCS1055

Volume of DMSO
for 10 mg of
PCS1055

1 mM 2.4238 mL 12.1192 mL 24.2383 mL

5 mM 0.4848 mL 2.4238 mL 4.8477 mL

10 mM 0.2424 mL 1.2119 mL 2.4238 mL

Note: The molecular weight of PCS1055 (412.57 g/mol ) is used for these calculations.
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Experimental Protocol: Preparation of a 10 mM
PCS1055 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PCS1055.

Materials:

PCS1055 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Vortex mixer

Ultrasonic bath

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of PCS1055 powder (e.g., 1 mg) and place it

in a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For 1 mg of

PCS1055 to make a 10 mM solution, add 242.4 µL of DMSO.[2]

Dissolution:

Vortex the tube for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic bath.[1][2] The duration of

sonication may vary, but 10-15 minutes is a good starting point. Visually inspect the

solution to ensure no solid particles remain.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Table 3.1: Storage Conditions

Storage Temperature Powder (3 years) In Solvent

-80°C 6 months

-20°C 1 month

4°C 2 years

Signaling Pathway and Experimental Workflow
PCS1055 acts as a competitive antagonist at the M4 muscarinic acetylcholine receptor. The M4

receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o subunit.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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